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Compound of Interest

Compound Name: Lyso iGB3-d7

Cat. No.: B12408733

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of Lyso iGB3-d7, a deuterated derivative of the glycosphingolipid Lyso iGB3. Due to

conflicting classifications from various suppliers, a conservative approach to disposal is

recommended, treating the compound based on its most stringent hazard classifications.

Hazard Classification and Safety Profile
Lyso iGB3-d7 presents a complex safety profile with differing classifications from suppliers.

While some safety data sheets (SDS) may classify it as a non-hazardous substance, other

sources categorize it under "Storage Class 11 - Combustible Solids" and, critically, as "WGK

3," a German water hazard class indicating it is severely hazardous to water.[1] This high water

hazard potential necessitates stringent disposal protocols to prevent environmental

contamination.

Key Hazard Information:
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Hazard Classification Description Implication for Disposal

WGK 3 Severely hazardous to water

Must not be disposed of down

the drain or allowed to enter

any water course.

Storage Class 11 Combustible Solids

Must be stored away from

ignition sources. Disposal

should be in accordance with

regulations for combustible

materials.

Physical Form Powder

Care should be taken to avoid

dust formation during handling

and disposal.

Step-by-Step Disposal Protocol
The following protocol is designed to address the identified hazards of Lyso iGB3-d7,

prioritizing safety and environmental protection.

1. Personal Protective Equipment (PPE): Before handling Lyso iGB3-d7 for disposal, ensure

you are wearing appropriate PPE:

Safety goggles with side-shields

Protective gloves (e.g., nitrile)

Impervious clothing or lab coat

In cases of potential dust generation, a suitable respirator may be necessary.

2. Waste Collection:

Solid Waste: Collect waste Lyso iGB3-d7 powder in a clearly labeled, sealed container. The

container must be compatible with the chemical.
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Contaminated Materials: Any materials contaminated with Lyso iGB3-d7, such as pipette

tips, vials, or absorbent paper, should be collected in a separate, clearly labeled hazardous

waste container.

Solutions: If Lyso iGB3-d7 is in a solvent, the entire solution should be treated as hazardous

waste. Do not attempt to evaporate the solvent. Collect in a labeled, sealed container

compatible with the solvent.

3. Labeling: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "Lyso iGB3-d7"

The primary hazards: "Combustible Solid," "Water Hazard Class 3"

The date of waste generation.

4. Storage Pending Disposal:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area.

Segregate the waste from incompatible materials, particularly strong acids, alkalis, and

oxidizing agents.[2]

Store away from heat, sparks, and open flames.

5. Final Disposal:

Do not pour down the drain. Due to its WGK 3 classification, preventing entry into the

sanitary sewer system is paramount.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal company.

Provide the disposal company with the complete SDS and any other relevant hazard

information to ensure proper handling and disposal, which will likely involve incineration or
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placement in a secure landfill designed for chemical waste.

Experimental Workflow for Waste Generation and
Disposal
The following diagram illustrates the typical workflow from experimental use to final disposal of

Lyso iGB3-d7.
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Lyso iGB3-d7 Waste for Disposal

Is the substance classified as hazardous?

Is it classified as WGK 3
(severely hazardous to water)?

Yes Conflicting Data -
Assume Yes

Is it a combustible solid?

Yes Conflicting Data -
Assume Yes

DO NOT dispose down the drain.
Prevent entry into water courses.

Yes Conflicting Data -
Assume Yes

Collect in a labeled hazardous
waste container.

Dispose via licensed hazardous
waste contractor (e.g., incineration).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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